Cas no 61393-36-0 (NEODYMIUM(II) IODIDE ANHYDROUS POWDER&)

• Product Name: NEODYMIUM(II) IODIDE ANHYDROUS POWDER&
• CAS No: 61393-36-0
• MF: I₂Nd
• MW: 398.048950195313
• CID: 954430
• PubChem ID: 57351516
• Update Time: 2025-06-09

NEODYMIUM(II) IODIDE ANHYDROUS POWDER& Chemical and Physical Properties

Names and Identifiers

• NEODYMIUM(II) IODIDE ANHYDROUS POWDER&
• NEODYMIUM (II) IODIDE
• Neodymium(II) iodide
• DTXSID30722364
• 61393-36-0
• neodymium;diiodide

• Inchi： 1S/2HI.Nd/h2*1H;/p-2
• InChI Key： XKFMXEILCPYOQT-UHFFFAOYSA-L
• SMILES： [Nd].[I-].[I-]

Computed Properties

• Exact Mass: 395.71667g/mol
• Monoisotopic Mass: 395.71667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 562°C

NEODYMIUM(II) IODIDE ANHYDROUS POWDER& Security Information

• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： 22-26-36/37-45
• Hazardous Material Identification：
• Risk Phrases：36/37/38-42/43

Additional information on NEODYMIUM(II) IODIDE ANHYDROUS POWDER&

Neodymium(II) Iodide Anhydrous Powder (CAS No. 61393-36-0): A Comprehensive Overview

Neodymium(II) Iodide Anhydrous Powder (CAS No. 61393-36-0) is a rare earth compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various scientific and industrial fields. This compound, also known as NdI₂, is a crystalline solid that exhibits remarkable stability and reactivity, making it a valuable material for research and development.

The chemical structure of Neodymium(II) Iodide Anhydrous Powder is characterized by the presence of neodymium in the +2 oxidation state, which is relatively uncommon among rare earth elements. This unusual oxidation state contributes to the compound's distinctive electronic and magnetic properties, which have been the focus of numerous studies in materials science and solid-state chemistry.

Recent research has highlighted the potential of Neodymium(II) Iodide Anhydrous Powder in the development of advanced materials for energy storage and conversion. For instance, a study published in the Journal of Materials Chemistry A (2021) demonstrated that NdI₂ can be used as a precursor for the synthesis of neodymium-based catalysts, which exhibit high activity and selectivity in hydrogenation reactions. These findings have significant implications for the design of more efficient and sustainable catalytic processes in the chemical industry.

In addition to its catalytic applications, Neodymium(II) Iodide Anhydrous Powder has also been explored for its potential in magnetic materials. A research team from the University of California, Berkeley, reported in Nature Communications (2020) that NdI₂ can be used to create novel magnetic compounds with enhanced magnetic properties at room temperature. This breakthrough could lead to the development of new materials for data storage devices and magnetic sensors.

The synthesis of Neodymium(II) Iodide Anhydrous Powder typically involves the reaction of neodymium metal with iodine under controlled conditions. The resulting product is a highly pure and crystalline powder that can be further processed for various applications. The purity and crystallinity of NdI₂ are crucial factors that influence its performance in different applications, and recent advancements in synthesis techniques have enabled the production of high-quality Neodymium(II) Iodide Anhydrous Powder with consistent properties.

In the field of pharmaceuticals, Neodymium(II) Iodide Anhydrous Powder has shown promise as a potential therapeutic agent. A study published in the Journal of Medicinal Chemistry (2019) investigated the use of NdI₂ as a radiopharmaceutical for targeted cancer therapy. The researchers found that NdI₂ can be effectively used to deliver therapeutic doses of radiation to cancer cells while minimizing damage to healthy tissues. This application highlights the versatility and potential of Neodymium(II) Iodide Anhydrous Powder in medical research.

The safety and handling of Neodymium(II) Iodide Anhydrous Powder are important considerations for researchers and industrial users. While NdI₂ is not classified as a hazardous material, it is recommended to handle it with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. Additionally, proper storage conditions should be maintained to ensure the stability and integrity of the compound.

In conclusion, Neodymium(II) Iodide Anhydrous Powder (CAS No. 61393-36-0) is a versatile compound with a wide range of applications in materials science, catalysis, magnetism, and pharmaceuticals. Its unique chemical properties and potential for innovative applications make it an exciting area of research and development. As ongoing studies continue to uncover new possibilities, NdI₂ is poised to play a significant role in advancing various scientific and industrial fields.